Cas no 1291353-12-2 (2-(Cyclopentylmethyl)cyclopentan-1-ol)

• Product Name: 2-(Cyclopentylmethyl)cyclopentan-1-ol
• CAS No: 1291353-12-2
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5737953
• PubChem ID: 61748549
• Update Time: 2025-10-19

2-(Cyclopentylmethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• CS-0354294
• AKOS011018851
• 2-(cyclopentylmethyl)cyclopentan-1-ol
• 1291353-12-2
• EN300-1258723
• Cyclopentanol, 2-(cyclopentylmethyl)-
• 2-(Cyclopentylmethyl)cyclopentan-1-ol

• Inchi： 1S/C11H20O/c12-11-7-3-6-10(11)8-9-4-1-2-5-9/h9-12H,1-8H2
• InChI Key： IXXLPGIKZHEONH-UHFFFAOYSA-N
• SMILES： OC1CCCC1CC1CCCC1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.001±0.06 g/cm3(Predicted)
• Boiling Point: 245.1±8.0 °C(Predicted)
• pka: 15.32±0.40(Predicted)

Additional information on 2-(Cyclopentylmethyl)cyclopentan-1-ol

Comprehensive Analysis of 2-(Cyclopentylmethyl)cyclopentan-1-ol (CAS No. 1291353-12-2): Properties, Applications, and Industry Insights

The chemical compound 2-(Cyclopentylmethyl)cyclopentan-1-ol (CAS No. 1291353-12-2) has garnered significant attention in recent years due to its unique structural properties and versatile applications in organic synthesis and specialty chemicals. As a bicyclic alcohol derivative, this molecule features a cyclopentylmethyl group attached to a cyclopentan-1-ol core, making it a valuable intermediate for pharmaceutical, fragrance, and material science industries. Researchers and manufacturers are increasingly exploring its potential in green chemistry initiatives, aligning with the global demand for sustainable chemical processes.

From a molecular perspective, 2-(Cyclopentylmethyl)cyclopentan-1-ol demonstrates intriguing stereochemical characteristics that influence its reactivity. The spatial arrangement of its cyclopentane rings creates distinct conformational preferences, which are critical for its performance in asymmetric synthesis. Recent studies published in journals like Organic Letters highlight its utility as a chiral building block for complex molecular architectures. This aligns with growing industry searches for "chiral alcohol intermediates" and "cyclopentane derivatives in drug discovery," reflecting the compound's relevance in modern medicinal chemistry.

The synthesis of 1291353-12-2 typically involves catalytic hydrogenation or Grignard reactions, with recent advancements focusing on atom-economical methods. A 2023 review in ACS Sustainable Chemistry & Engineering emphasized how such cyclopentyl-containing compounds can be produced using biocatalysts, addressing the pharmaceutical industry's need for "green synthesis of cyclic alcohols." These developments respond to frequent search queries about "eco-friendly production of specialty chemicals" and "biocatalytic routes to cyclic structures," demonstrating the compound's alignment with current sustainability trends.

In fragrance applications, 2-(Cyclopentylmethyl)cyclopentan-1-ol contributes woody-amber notes with exceptional longevity. Perfumers value its cyclopentane backbone for creating novel olfactive profiles, particularly in premium masculine fragrances. Market analysts note rising searches for "sustainable aroma chemicals" and "long-lasting fragrance fixatives," areas where this compound shows promise. Its stability under various pH conditions makes it suitable for diverse cosmetic formulations, answering formulation chemists' queries about "pH-stable cyclic alcohol carriers."

Material scientists have investigated 1291353-12-2 as a monomer for specialty polymers. The sterically hindered alcohol functionality enables unique polymerization behaviors, potentially yielding materials with tailored thermal properties. Patent literature reveals growing interest in "cyclopentane-based polymer additives" and "high-performance polyol precursors," suggesting expanding applications in advanced materials. Recent conference presentations have highlighted its potential in creating bio-based polycarbonate alternatives, addressing the plastics industry's search for sustainable solutions.

Analytical characterization of 2-(Cyclopentylmethyl)cyclopentan-1-ol presents specific challenges and opportunities. Advanced techniques like 2D NMR and high-resolution mass spectrometry are essential for confirming its regioisomeric purity, a frequent concern among quality control specialists searching for "cyclic alcohol analysis methods." The compound's distinct mass spectral fragmentation pattern has become a case study in mass spectrometry training programs, reflecting educational interest in "interpretation of bicyclic alcohol spectra."

Regulatory aspects of 1291353-12-2 remain favorable, with no significant restrictions reported in major chemical inventories. This positions it as an attractive alternative to regulated substances in various applications, answering formulators' queries about "REACH-compliant cyclic alcohols." However, proper handling protocols are still essential, as with all chemical substances, particularly regarding its viscous liquid physical form at room temperature.

The commercial landscape for 2-(Cyclopentylmethyl)cyclopentan-1-ol shows steady growth, with specialty chemical suppliers increasingly listing it in their catalogs. Procurement specialists frequently search for "bulk quantities of cyclopentyl alcohols" and "reliable CAS 1291353-12-2 suppliers," indicating robust market demand. Pricing trends suggest moderate stability, though fluctuations may occur based on cyclopentadiene feedstock availability, a key raw material in its synthesis.

Future research directions for 1291353-12-2 likely include exploration of its biological activity profiles and expanded material science applications. Early-stage investigations suggest potential in "terpene-like bioactive compounds" and "liquid crystal precursors," areas generating substantial academic and industrial interest. The compound's structural features make it a compelling candidate for fragment-based drug discovery, aligning with pharmaceutical researchers' searches for "privileged structures in medicinal chemistry."

In conclusion, 2-(Cyclopentylmethyl)cyclopentan-1-ol represents a versatile and increasingly important chemical entity with cross-industry relevance. Its unique bicyclic alcohol structure, synthetic accessibility, and diverse functional properties position it as a valuable asset in addressing contemporary challenges in sustainable chemistry, fragrance innovation, and advanced materials development. As research continues to uncover new applications, this compound will likely maintain its status as a focus area for both academic investigation and industrial utilization.